Cas no 2227668-82-6 (rac-(1R,2R)-2-(4-bromo-3-methylphenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(4-bromo-3-methylphenyl)cyclopropylmethanamine
• CAS No: 2227668-82-6
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 5922834
• PubChem ID: 165722357
• Update Time: 2025-05-20

rac-(1R,2R)-2-(4-bromo-3-methylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-bromo-3-methylphenyl)cyclopropylmethanamine
• 2227668-82-6
• EN300-1923520
• rac-[(1R,2R)-2-(4-bromo-3-methylphenyl)cyclopropyl]methanamine

• Inchi： 1S/C11H14BrN/c1-7-4-8(2-3-11(7)12)10-5-9(10)6-13/h2-4,9-10H,5-6,13H2,1H3/t9-,10-/m0/s1
• InChI Key： XEDRZAJPFLNHLJ-UWVGGRQHSA-N
• SMILES： BrC1C=CC(=CC=1C)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-(4-bromo-3-methylphenyl)cyclopropylmethanamine

Racemic (1R,2R)-2-(4-Bromo-3-Methylphenyl)cyclopropylmethanamine: A Comprehensive Overview

Racemic (1R,2R)-2-(4-Bromo-3-Methylphenyl)cyclopropylmethanamine, also known by its CAS number 2227668-82-6, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropyl group attached to a methanamine moiety and a substituted phenyl ring. The presence of the bromine atom at the para position and a methyl group at the meta position on the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable subject for research.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in drug discovery due to their ability to form strong interactions with biological targets. The cyclopropane ring in this compound is particularly noteworthy as it can induce strain and rigidity, which are often desirable in medicinal chemistry for enhancing binding affinity and selectivity. The methanamine group further adds functionality, potentially enabling interactions such as hydrogen bonding or metal coordination.

The phenyl substituents in racemic (1R,2R)-2-(4-bromo-3-methylphenyl)cyclopropylmethanamine play a crucial role in modulating the compound's physicochemical properties. The bromine atom at the para position contributes to electronic effects, while the methyl group at the meta position introduces steric bulk. These features can influence solubility, permeability, and stability, which are critical factors in drug design and development.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions. The synthesis typically begins with the formation of the cyclopropane ring through methods such as Simmons-Smith cyclopropanation or other transition-metal-mediated processes. Subsequent steps involve functionalization of the phenyl ring with bromine and methyl groups, followed by coupling reactions to introduce the methanamine moiety.

Recent advancements in asymmetric synthesis have enabled researchers to prepare enantiomerically pure versions of this compound. The racemic form, however, remains valuable for applications where stereochemistry is not critical or where both enantiomers are required for further studies. The stereochemistry of this compound is defined by its (1R,2R) configuration, which can be determined using techniques such as X-ray crystallography or chiral chromatography.

In terms of applications, racemic (1R,2R)-2-(4-bromo-3-methylphenyl)cyclopropylmethanamine has shown promise in various areas of research. For instance, it has been investigated as a potential lead compound in anti-cancer drug development due to its ability to inhibit specific enzymes or pathways involved in tumor growth. Additionally, its unique structure makes it a candidate for exploring novel therapeutic targets or mechanisms.

The bromine atom on the phenyl ring also opens up possibilities for further functionalization through nucleophilic aromatic substitution or other transformations. This feature allows researchers to modify the compound's properties according to specific needs, such as enhancing bioavailability or improving pharmacokinetic profiles.

In conclusion, racemic (1R,2R)-2-(4-bromo-3-methylphenyl)cyclopropylmethanamine represents an intriguing molecule with diverse applications and opportunities for further exploration. Its unique structure and functional groups make it a valuable tool in organic synthesis and drug discovery. As research continues to uncover new insights into its properties and potential uses, this compound is likely to remain an important focus in chemical research.